molecular formula C12H15BrO2 B14827005 2-Bromo-6-(cyclohexyloxy)phenol

2-Bromo-6-(cyclohexyloxy)phenol

Cat. No.: B14827005
M. Wt: 271.15 g/mol
InChI Key: AVIJTJPXBFIEPR-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2-Bromo-6-(cyclohexyloxy)phenol is a brominated phenolic compound characterized by a cyclohexyloxy substituent at the 6-position and a bromine atom at the 2-position of the phenolic ring. This structure confers unique physicochemical properties, including enhanced hydrophobicity due to the bulky cyclohexyl group and electron-withdrawing effects from the bromine atom.

Properties

Molecular Formula

C12H15BrO2

Molecular Weight

271.15 g/mol

IUPAC Name

2-bromo-6-cyclohexyloxyphenol

InChI

InChI=1S/C12H15BrO2/c13-10-7-4-8-11(12(10)14)15-9-5-2-1-3-6-9/h4,7-9,14H,1-3,5-6H2

InChI Key

AVIJTJPXBFIEPR-UHFFFAOYSA-N

Canonical SMILES

C1CCC(CC1)OC2=C(C(=CC=C2)Br)O

Origin of Product

United States

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Bromo-6-(cyclohexyloxy)phenol can be achieved through several methods. One common approach involves the bromination of 6-(cyclohexyloxy)phenol using brominating agents such as bromine or N-bromosuccinimide (NBS) under controlled conditions. The reaction typically occurs in an organic solvent like dichloromethane or chloroform at room temperature or slightly elevated temperatures.

Another method involves the nucleophilic aromatic substitution of 2-bromo-phenol with cyclohexanol in the presence of a base such as potassium carbonate. The reaction is carried out in a polar aprotic solvent like dimethylformamide (DMF) at elevated temperatures.

Industrial Production Methods

Industrial production of 2-Bromo-6-(cyclohexyloxy)phenol may involve large-scale bromination processes using continuous flow reactors to ensure efficient and controlled bromination. The use of automated systems and advanced purification techniques like recrystallization and chromatography ensures high purity and yield of the final product.

Chemical Reactions Analysis

Types of Reactions

2-Bromo-6-(cyclohexyloxy)phenol undergoes various chemical reactions, including:

    Substitution Reactions: The bromine atom can be substituted by nucleophiles such as amines, thiols, or alkoxides under appropriate conditions.

    Oxidation Reactions: The phenol group can be oxidized to quinones using oxidizing agents like potassium permanganate or hydrogen peroxide.

    Reduction Reactions: The compound can undergo reduction reactions to form corresponding hydroxy derivatives.

Common Reagents and Conditions

    Substitution: Nucleophiles like sodium methoxide or potassium thiolate in solvents like ethanol or DMF.

    Oxidation: Potassium permanganate in aqueous or organic solvents.

    Reduction: Sodium borohydride or lithium aluminum hydride in solvents like tetrahydrofuran (THF).

Major Products Formed

    Substitution: Formation of substituted phenols or ethers.

    Oxidation: Formation of quinones.

    Reduction: Formation of hydroxy derivatives.

Scientific Research Applications

2-Bromo-6-(cyclohexyloxy)phenol has several applications in scientific research:

    Chemistry: Used as a building block in organic synthesis for the preparation of more complex molecules.

    Biology: Investigated for its potential biological activities, including antimicrobial and antifungal properties.

    Medicine: Explored for its potential use in drug development due to its unique chemical structure.

    Industry: Utilized in the production of specialty chemicals and materials with specific properties.

Mechanism of Action

The mechanism of action of 2-Bromo-6-(cyclohexyloxy)phenol involves its interaction with molecular targets such as enzymes or receptors. The bromine atom and the phenol group play crucial roles in its reactivity and binding affinity. The compound may inhibit or activate specific pathways by forming covalent or non-covalent interactions with target molecules, leading to various biological effects.

Comparison with Similar Compounds

Substituent Position and Electronic Effects

  • 2-Bromo-6-methoxyphenol (CAS 28165-49-3): Substituents: Methoxy (-OCH₃) at the 6-position. Key Differences: The methoxy group is smaller and less hydrophobic than cyclohexyloxy, leading to higher water solubility. However, its electron-donating nature may reduce the phenolic hydroxyl's acidity compared to the cyclohexyloxy analog .
  • 2-Chloro-6-cyclohexylphenol (CAS 57883-04-2): Substituents: Chlorine at the 2-position and cyclohexyl at the 6-position. Key Differences: Chlorine (smaller, less polarizable than bromine) may result in weaker electron-withdrawing effects and lower reactivity in substitution reactions .
  • 2-(Benzyloxy)-3-bromo-6-chlorophenol: Substituents: Benzyloxy (-OCH₂C₆H₅) at the 2-position and chlorine at the 6-position. This may influence binding affinity in biological systems .

Physicochemical Properties

Compound Name Molecular Formula Molecular Weight Key Substituents Melting Point (°C) Hydrophobicity (LogP)*
2-Bromo-6-(cyclohexyloxy)phenol C₁₂H₁₅BrO₂ 287.15 Br (2), Cyclohexyloxy (6) Not reported High (~3.5)
2-Bromo-6-methoxyphenol C₇H₇BrO₂ 217.04 Br (2), Methoxy (6) Not reported Moderate (~2.0)
2-Chloro-6-cyclohexylphenol C₁₂H₁₅ClO 210.70 Cl (2), Cyclohexyl (6) Not reported High (~3.2)
2-Bromo-4-chloro-6-methylphenol C₇H₆BrClO 221.48 Br (2), Cl (4), CH₃ (6) Not reported Moderate (~2.8)

*LogP values estimated based on substituent contributions.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.